Dioxomolybdenum(vi) complex immobilized on ascorbic acid coated TiO2 nanoparticles catalyzed heterogeneous oxidation of olefins and sulfides
Green Chemistry Pub Date: 2014-09-08 DOI: 10.1039/C4GC01398K
Abstract
Addition of MoO2 (acac)2 to TiO2 coated with ascorbic acid (AA) under ultrasonic agitation resulted in a nanohybrid (TiO2/AA/MoO2) with size ranging between 20–25 nm. The structural and morphological characterization of the as-prepared nanohybrid was carried out by different techniques such as XRD, FT-IR, TGA and transmission electron microscopy (TEM). The catalytic performance of the TiO2/AA/MoO2 nanocomplex in the heterogeneous oxidation of olefins and sulfides using H2O2 in ethanol as a safe solvent was exploited. Our results clearly demonstrated the efficiency, selectivity and oxidative stability of the heterogeneous nanocatalyst providing its effective reusability and removing by-products. The catalytic activity of the TiO2/AA/MoO2 nanocomplex was strikingly different from other nanometer sized metal oxides such as m-ZrO2, MoO3, Fe3O4 and TiO2, as well as their nanocomposites such as TiO2/AA, ZrO2/AA/MoO2, MoO3/AA/MoO2 and Fe3O4/AA/MoO2.
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Journal Name：Green Chemistry
Research Products
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CAS no.: 141807-57-0
